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Compound of Interest

Compound Name: Thiol-PEG3-thiol

Cat. No.: B521457

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safety, handling, and
application of Thiol-PEG3-thiol (also known by its synonym 1,8-Dimercapto-3,6-dioxaoctane).
This bifunctional crosslinker is a valuable tool in various scientific disciplines, including
bioconjugation, nanotechnology, and materials science. Adherence to strict safety protocols is
paramount when working with this compound to ensure personnel safety and experimental
integrity.

Chemical and Physical Properties

Thiol-PEG3-thiol is a linear molecule featuring two terminal thiol (-SH) groups separated by a
three-unit polyethylene glycol (PEG) spacer. This structure imparts unique characteristics, such
as increased hydrophilicity and flexibility, making it suitable for a range of applications.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b521457?utm_src=pdf-interest
https://www.benchchem.com/product/b521457?utm_src=pdf-body
https://www.benchchem.com/product/b521457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b521457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

Molecular Formula C6H1402S2

Molecular Weight 182.3 g/mol

Appearance Colorless to light yellow liquid

CAS Number 14970-87-7

Synonyms 1,8—Dimercapto.-3,6—d.ioxaoctan.e, HS-PEG3-SH,
2,2'-(Ethylenedioxy)diethanethiol

Boiling Point 225 °C (lit.)

Density 1.12 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.509 (lit.)

Solubility

Partially soluble in water. Soluble in many

organic solvents.

Safety Data Sheet (SDS) Overview

While a single comprehensive Safety Data Sheet for Thiol-PEG3-thiol is not universally
available, the following information has been compiled from various sources for its synonym,
1,8-Dimercapto-3,6-dioxaoctane.

Hazard Identification

GHS Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

H319: Causes serious eye

o 2A o

Irritation irritation
Specific Target Organ Toxicity, H335: May cause respiratory
Single Exposure irritation
Hazardous to the Aquatic _ o

) 1 H400: Very toxic to aquatic life
Environment, Acute
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment, Chronic with long lasting effects

Pictograms:

Signal Word:Warning

Precautionary Statements:

e Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after
handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a well-
ventilated area. Avoid release to the environment. Wear protective gloves/protective
clothing/eye protection/face protection.

» Response: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
Rinse mouth. IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs: Get
medical advice/attention. Take off contaminated clothing and wash before reuse. IF
INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell. IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye
irritation persists: Get medical advice/attention. Collect spillage.

» Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.
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» Disposal: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

Quantitative toxicity data for Thiol-PEG3-thiol is limited. The following data is for its synonym,
1,8-Dimercapto-3,6-dioxaoctane.

Metric Value Species
LD50, Oral 300 - 2000 mg/kg Rat
LC50, Inhalation 1 -5 mg/L (4 hours) Rat

Handling and Storage Precautions

Proper handling and storage are crucial to maintain the stability of Thiol-PEG3-thiol and to
ensure the safety of laboratory personnel.

e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear nitrile or other chemically resistant gloves. A lab coat should be

worn.

o Respiratory Protection: If working outside a fume hood or with large quantities, use a
NIOSH-approved respirator with an appropriate cartridge.

e General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the laboratory.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, strong bases, and strong acids. The
recommended storage temperature is typically -20°C to protect from degradation.

Experimental Protocols and Workflows
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Thiol-PEG3-thiol is a versatile crosslinker used in a variety of applications. Below are
generalized protocols and workflows illustrating its use.

Formation of Self-Assembled Monolayers (SAMs) on
Gold Surfaces

The strong affinity of thiol groups for gold surfaces makes Thiol-PEG3-thiol an excellent
candidate for forming self-assembled monolayers, which can be used to functionalize
biosensors or other surfaces.

Experimental Workflow:

Substrate Preparation Self-Assembly Post-Assembly

Incubate for 12-24 hours N Rinse with Ethanol >|
(under inert to Remove Pt Thiols

Clean Gold Substrate Rinse with Ethanol/Water

>| Prepare Dilute Solution Immerse Gold Substrate
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[ o) = Dry the SAM-coated
of Thiol-PEG3-thiol in Ethanol in Thiol Solution

Substrate with N2

>

Click to download full resolution via product page

Workflow for the formation of a self-assembled monolayer of Thiol-PEG3-thiol on a gold
substrate.

Methodology:

e Substrate Preparation: A gold-coated substrate is thoroughly cleaned to remove any organic
contaminants. This can be achieved using methods such as piranha solution treatment (a
mixture of sulfuric acid and hydrogen peroxide; extreme caution is advised) or UV/ozone
cleaning. The cleaned substrate is then rinsed with ultrapure water and ethanol and dried
under a stream of nitrogen.

e Thiol Solution Preparation: A dilute solution of Thiol-PEG3-thiol (typically 1-10 mM) is
prepared in a suitable solvent, such as ethanol.

o Self-Assembly: The clean, dry gold substrate is immersed in the thiol solution in a sealed
container to prevent solvent evaporation and contamination. The self-assembly process is
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typically allowed to proceed for 12-24 hours at room temperature. For optimal monolayer
formation, this step can be performed under an inert atmosphere (e.g., nitrogen or argon).

e Rinsing and Drying: After incubation, the substrate is removed from the thiol solution and
rinsed thoroughly with ethanol to remove any non-covalently bound (physisorbed) molecules.
The substrate with the self-assembled monolayer is then dried under a stream of nitrogen.

Bioconjugation: Crosslinking of Two Biomolecules

The two terminal thiol groups of Thiol-PEG3-thiol can be used to crosslink two different
molecules that have thiol-reactive functional groups, such as maleimides or haloacetamides.

Logical Relationship for Crosslinking:

Molecule A
(with Maleimide group)

Thiol-PEG3-thiol

Reacts with one
thiol| group

Intermediate Conjugate Molecule B
(Molecule A-S-PEG3-SH) (with Maleimide group)

eacts with second
thiol group

Final Crosslinked Product

(Molecule A-S-PEG3-S-Molecule B)

Click to download full resolution via product page
Logical flow of a two-step bioconjugation reaction using Thiol-PEG3-thiol as a crosslinker.
Methodology:

¢ Reaction with the First Molecule: Thiol-PEG3-thiol is reacted with the first molecule

containing a thiol-reactive group (e.g., a maleimide-functionalized protein) in a suitable buffer
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(pH 6.5-7.5). The reaction is typically carried out at room temperature for 1-2 hours or
overnight at 4°C. Stoichiometry is controlled to favor the formation of the 1:1 adduct.

 Purification (Optional but Recommended): The intermediate conjugate (Molecule A-S-PEG3-
SH) is purified from excess unreacted Thiol-PEG3-thiol and Molecule A using techniques
such as size exclusion chromatography (SEC) or dialysis.

e Reaction with the Second Molecule: The purified intermediate conjugate is then reacted with
the second molecule, which also possesses a thiol-reactive group. The reaction conditions
are similar to the first step.

» Final Purification: The final crosslinked product is purified to remove any unreacted
components.

Thiol-Ene "Click" Chemistry for Hydrogel Formation

Thiol-PEG3-thiol can participate in thiol-ene reactions with molecules containing multiple "ene"
(alkene) functional groups, such as multi-arm PEG-norbornene, to form hydrogels. This
reaction is often initiated by light (photopolymerization) in the presence of a photoinitiator.

Experimental Workflow for Hydrogel Formation:
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Precursor Solution Preparation
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Click to download full resolution via product page
Workflow for the formation of a hydrogel via thiol-ene photopolymerization.
Methodology:

e Precursor Solution Preparation: Thiol-PEG3-thiol and a multi-arm PEG-alkene (e.g., 4-arm
PEG-norbornene) are dissolved in a suitable buffer. A photoinitiator (e.g., LAP or Irgacure
2959) is added to the solution. The stoichiometry of thiol to ene groups is typically kept at
1:1.

o Polymerization: The precursor solution is placed in a mold and exposed to UV light of a
specific wavelength (e.g., 365 nm) for a defined period. The UV light activates the
photoinitiator, which in turn initiates the radical-mediated thiol-ene reaction, leading to the
formation of a crosslinked hydrogel network.

o Post-Polymerization: The resulting hydrogel can be swelled in a suitable buffer to remove
any unreacted components.
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Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.
Always consult the manufacturer's SDS and follow all recommended safety procedures before
handling this chemical. All experimental protocols provided are generalized and may require
optimization for specific applications.

 To cite this document: BenchChem. [Thiol-PEG3-thiol: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b521457#thiol-peg3-thiol-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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